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Comparative Performance of Alternative Plasticizers

The table below summarizes a performance ranking of various plasticizers used in medical PVC materials, as evaluated

against seven key parameters [1]. A lower total score indicates better overall performance.

Plasticizer
(Abbreviation)

Efficiency
Factor

Relative
Cost

Compatibility
Chemical
Resistance

Long-
Term
Aging

Migration
RBC
Hemolysis

Total
Points

DEHP
(Reference)

2 1 3 3 3 3 1 16

TOTM 5 4 1 1 1 1 4 17

DINCH 5 3 3 3 3 3 2 22

DOTP/DEHT 4 1 3 3 3 4 4 22

BTHC (Citrate) 7 7 2 2 2 2 3 25

ATBC (Citrate) 2 5 6 6 6 6 6 37

DOA (Adipate) 1 6 7 6 7 7 6 40

Evaluation Parameters Explained [1]:

Efficiency Factor: Amount required to achieve the same flexibility/hardness as DEHP.

Relative Cost: Includes both material cost and efficiency in the final compound.
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Compatibility: With other contacting materials.

Chemical Resistance
Long-term Aging: Based on volatility.

Migration: Resistance to migration into connectors or packaging.
RBC Hemolysis: Effect on red blood cells for blood storage applications.

Key Experimental Protocols for Performance Evaluation

For researchers looking to replicate or design comparative studies, the following methodologies are commonly used in the

literature to assess plasticizer performance in PVC blends [2].

1. Preparation of PVC Blends: Plasticizers are incorporated into PVC at a specified loading (e.g., 50 parts per

hundred parts of resin, phr) alongside thermal stabilizers and fillers. The mixture is then processed into films using
methods like casting from a tetrahydrofuran (THF) solution [2].

2. Compatibility Testing: The compatibility of a plasticizer with PVC is determined by assessing the homogeneity
and clarity of the resulting PVC films. A common method is the solution casting method from a THF solution [2].

3. Migration Resistance: This is tested by placing the plasticized PVC film in contact with other polymers, such as
low-density polyethylene (LDPE) sheets, under controlled conditions to measure the amount of plasticizer that

migrates out [2].
4. Mechanical Properties: Tensile tests are performed to determine mechanical strength, and hardness is

measured using standard durometer methods [2].
5. Thermal Analysis:

Thermogravimetric Analysis (TGA): Measures weight changes as a function of temperature to determine
thermal stability [2].

Differential Scanning Calorimetry (DSC): Measures thermal transitions, most importantly the glass transition
temperature (Tg), which indicates the efficiency of plasticization [2].

Plasticizer Development & Evaluation Workflow

The diagram below outlines a general workflow for the development and evaluation of a new plasticizer, from molecular

design to final performance assessment.
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Research Insights on Alternative Plasticizers

Adipates as a Class: While data on dicyclohexyl adipate is missing, other adipate esters like dioctyl adipate
(DOA) and dibutoxyethyl sebacate (DBES) are recognized for their excellent efficiency and low-temperature
performance [3]. However, they often show poorer migration resistance and compatibility compared to more
permanent plasticizers like TOTM [1].

Emerging Trends: Research is heavily focused on biobased and oligomeric/polymeric plasticizers to improve
sustainability and reduce migration [2] [4]. For instance, biobased oligoesters derived from dimerized fatty acids

show promising compatibility and low migration [2].
Health and Environmental Considerations: The drive to replace phthalates like DEHP is due to their classification

as endocrine disruptors [2] [5]. When evaluating alternatives, it's crucial to consider not just the parent compound but
also its environmental transformation products, which can also pose ecological risks [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or

therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied,

regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

[Contact our Ph.D. Support Team for a compatibility check]
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